Cas no 1324000-38-5 (Benzyl (5-bromothiophen-2-yl)carbamate)

• Product Name: Benzyl (5-bromothiophen-2-yl)carbamate
• CAS No: 1324000-38-5
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• CID: 4817330
• Update Time: 2023-08-18

Benzyl (5-bromothiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (5-bromothiophen-2-yl)carbamate

• Inchi： 1S/C12H10BrNO2S/c13-10-6-7-11(17-10)14-12(15)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
• InChI Key： RWRNXNKHQHBTEE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• XLogP3: 4
• Topological Polar Surface Area: 66.6